Cas no 932973-63-2 (N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 932973-63-2
• MF: C₁₉H₁₈ClN₃O₃S₂
• MW: 435.94752073288
• CID: 5455399
• Update Time: 2025-08-04

N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-7-yl)-4-piperidin-1-ylsulfonylbenzamide
• Benzamide, N-(4-chloro-7-benzothiazolyl)-4-(1-piperidinylsulfonyl)-
• N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C19H18ClN3O3S2/c20-15-8-9-16(18-17(15)21-12-27-18)22-19(24)13-4-6-14(7-5-13)28(25,26)23-10-2-1-3-11-23/h4-9,12H,1-3,10-11H2,(H,22,24)
• InChI Key： AMPQYXBOGCFKJY-UHFFFAOYSA-N
• SMILES： C(NC1=C2SC=NC2=C(Cl)C=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS 932973-63-2)

N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS 932973-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and piperidine-sulfonyl moieties, exhibits promising potential in various applications, particularly in drug discovery and development. Researchers are increasingly interested in its molecular structure and functional properties, which make it a valuable candidate for further study.

The molecular formula of N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide is C19H18ClN3O3S2, with a molecular weight of approximately 435.94 g/mol. Its structure features a benzothiazole core substituted with a chlorine atom at the 4-position, enhancing its reactivity and binding affinity. The piperidine-sulfonyl group attached to the benzamide moiety further contributes to its unique pharmacological profile. These structural attributes are critical for its interaction with biological targets, making it a subject of interest in medicinal chemistry.

In recent years, the demand for novel benzothiazole derivatives has surged due to their diverse biological activities. N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide is no exception, with studies highlighting its potential as a modulator of specific enzyme pathways. This aligns with current trends in precision medicine, where researchers seek compounds that can target specific molecular mechanisms with high selectivity. The compound's ability to interact with key proteins and enzymes positions it as a promising lead for future therapeutics.

The synthesis of N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, ensuring its suitability for research applications. The growing interest in high-purity chemical intermediates has further driven the development of optimized synthetic routes for this compound.

One of the most discussed applications of N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide is in the field of kinase inhibition. Kinases play a crucial role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific kinases, making it a valuable tool for investigating new therapeutic strategies. This aligns with the increasing focus on targeted cancer therapies and personalized medicine, where compounds with selective kinase inhibition are highly sought after.

Another area of interest is the compound's potential role in neurodegenerative disease research. The benzothiazole scaffold is known for its ability to cross the blood-brain barrier, a critical factor in developing treatments for conditions like Alzheimer's and Parkinson's diseases. Researchers are exploring whether N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide can modulate pathways involved in neuroprotection or neuroinflammation, addressing a significant unmet need in neurology.

The market for specialty chemicals like N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide is expanding rapidly, driven by the pharmaceutical industry's demand for innovative intermediates. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Additionally, the rise of AI-driven drug discovery has created new opportunities for compounds with well-characterized properties, as they can be integrated into virtual screening and machine learning models.

For researchers working with N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings, ensuring compliance with regulatory standards. As with all research chemicals, adherence to best practices in laboratory safety is paramount.

In conclusion, N-(4-chloro-1,3-benzothiazol-7-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS 932973-63-2) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features and potential biological activities make it a compound of significant interest for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its properties and applications, this compound is poised to play a pivotal role in advancing drug discovery and development.